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Compound of Interest

Compound Name: Nylon 6/12

Cat. No.: B3422588

A comprehensive review of the water absorption characteristics of Nylon 6 and Nylon 6/12,
detailing the underlying structural differences and providing standardized experimental data for
researchers, scientists, and drug development professionals.

In the realm of polymer science and material selection for sensitive applications, understanding
the hygroscopic nature of nylons is paramount. Water absorption can significantly impact the
dimensional stability, mechanical properties, and overall performance of a material. This guide
provides a detailed comparison of the water absorption properties of two common polyamides:
Nylon 6 and Nylon 6/12. Experimental data, in accordance with the ASTM D570 standard, is
presented to offer a clear quantitative comparison.

Executive Summary

Nylon 6/12 consistently demonstrates significantly lower water absorption compared to Nylon
6. This characteristic is directly attributable to its molecular structure, which features a lower
concentration of hydrophilic amide groups. For applications where dimensional stability and
consistent mechanical performance in the presence of moisture are critical, Nylon 6/12
presents a superior alternative to Nylon 6.

Data Presentation: Water Absorption of Nylon 6 vs.
Nylon 6/12
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The following table summarizes the water absorption characteristics of Nylon 6 and Nylon 6/12
under standardized testing conditions. The data has been compiled from various technical
datasheets.[1][2][3]

Property Test Method Nylon 6 Nylon 6/12
Water Absorption, 24

ASTM D570 1.6% 0.25%
hours @ 23°C
Water Absorption,

ASTM D570 >10% 3.0%

Saturation @ 23°C

Molecular Structure and its Impact on Water
Absorption

The disparity in water absorption between Nylon 6 and Nylon 6/12 is fundamentally linked to
their chemical structures. Polyamides absorb water through the formation of hydrogen bonds
with the amide (-CONH-) groups present in their polymer chains.

e Nylon 6: Is a homopolymer synthesized from caprolactam. Its structure consists of repeating
units each containing one amide group and five methylene (-CH2-) groups.

* Nylon 6/12: Is a copolymer synthesized from hexamethylenediamine and dodecanedioic
acid. Its repeating unit is significantly longer and contains a higher ratio of methylene groups

to amide groups.

The greater number of methylene groups in Nylon 6/12 creates longer hydrophobic
hydrocarbon chains between the polar amide groups. This increased spacing and reduced
concentration of the hydrophilic amide moieties result in a material that is inherently less prone

to water absorption.
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Molecular Structure and Water Absorption
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Molecular structure's influence on water absorption.

Experimental Protocols: Water Absorption Testing
(ASTM D570)

The data presented in this guide is based on the standardized test method ASTM D570 for
determining the water absorption of plastics.[4][5][6] The following is a detailed description of

the typical experimental protocol.

1

2

. Specimen Preparation:

Test specimens are typically molded into a standard disk shape with a diameter of 50.8 mm
(2 inches) and a thickness of 3.2 mm (1/8 inch).[6]

The surfaces of the specimens must be clean and free from any contaminants.
. Initial Conditioning and Weighing:

Specimens are dried in an oven at a specified temperature (e.g., 50 °C for 24 hours for
materials sensitive to higher temperatures) to remove any initial moisture.[6]
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After drying, the specimens are cooled to room temperature in a desiccator to prevent
moisture reabsorption from the atmosphere.

The initial "dry" weight of each specimen is then accurately measured to the nearest 0.001 g.

[6]
. Immersion:

The conditioned and weighed specimens are fully immersed in distilled water maintained at a
constant temperature, typically 23 °C.

For the 24-hour water absorption test, the specimens remain immersed for a period of 24 + 1
hours.

For the water absorption at saturation test, the specimens remain immersed for an extended
period, with periodic removal, drying, and weighing, until the weight gain is negligible over a
specified time, indicating that equilibrium has been reached.

. Final Weighing and Calculation:

After the specified immersion period, the specimens are removed from the water.

They are quickly patted dry with a lint-free cloth to remove surface water.

The "wet" weight of each specimen is then measured.

The percentage of water absorption is calculated using the following formula:

Water Absorption (%) = [ (Wet Weight - Dry Weight) / Dry Weight ] x 100
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ASTM D570 Experimental Workflow
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Workflow for ASTM D570 water absorption testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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